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Compound of Interest

Compound Name:
(S)-1-Boc-2-

(aminomethyl)pyrrolidine

Cat. No.: B037575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-1-Boc-2-
(aminomethyl)pyrrolidine (CAS RN: 119020-01-8), a key chiral building block in organic

synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.[1][2][3]

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

protection of the environment.

Hazard Identification and Classification
(S)-1-Boc-2-(aminomethyl)pyrrolidine is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

GHS Pictograms:

Pictogram Description

alt text Corrosion

alt text Exclamation Mark
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Signal Word:Danger[4]

Hazard Statements:

H302: Harmful if swallowed.[5][6]

H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Prevention Response Storage Disposal

P260
Do not breathe

dusts or mists.[4]
P301+P312 P405 P501

P264

Wash hands

thoroughly after

handling.[6]

P301+P330+P33

1

Store locked up.

[4]

Dispose of

contents/contain

er to an

approved waste

disposal plant.[6]

P270

Do not eat, drink

or smoke when

using this

product.[6]

P303+P361+P35

3

P280

Wear protective

gloves/

protective

clothing/ eye

protection/ face

protection.[4]

P304+P340+P31

0

P305+P351+P33

8

P310

P330

P363

Full text for response P-codes can be found in the First-Aid Measures section.

Physical and Chemical Properties
There are some discrepancies in the reported physical state of this compound. While some

suppliers list it as a solid, others describe it as a liquid.[5] Researchers should be prepared to

handle it in either form.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀N₂O₂ [7]

Molecular Weight 200.28 g/mol [7]

Appearance
Colorless to Almost Colorless

Clear Liquid or Solid
[3]

Boiling Point 98-112 °C at 1 mm Hg [1]

Density ~1.044 g/cm³ (Predicted) [1]

Flash Point 123.3 °C [1]

Solubility
Miscible with N-

methylpyrrolidinone.
[1][3]

Storage Temperature 2-8°C [1]

Safe Handling and Storage
Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling (S)-1-Boc-2-(aminomethyl)pyrrolidine:

Eye/Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory.

Clothing: A lab coat or a disposable gown made of a resistant material (e.g., polyethylene-

coated polypropylene) should be worn.

Respiratory Protection: If working with the solid form where dust may be generated, or if

ventilation is inadequate, a P3 (EN 143) respirator cartridge or a NIOSH-approved respirator

is necessary.

Handling Procedures
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Handle in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[6]

If handling the solid form, avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition.[6]

Wash hands thoroughly after handling the substance.[6]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Recommended storage temperature is between 2-8°C.[1]

Store away from incompatible materials and foodstuff containers.[6]

Experimental Workflow for Safe Handling
The following diagram outlines a standard operating procedure for the safe use of (S)-1-Boc-2-
(aminomethyl)pyrrolidine in a laboratory setting.
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Safe Handling Workflow

Preparation

Handling & Reaction

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Gown)

Verify Fume Hood Functionality

Gather All Necessary Equipment
and Reagents

Weigh/Measure Compound
in Fume Hood

Proceed to Handling

Review Safety Data Sheet (SDS)

Perform Reaction Under
Inert Atmosphere (if required)

Monitor Reaction Progress

Quench Reaction Safely

Reaction Complete

Segregate and Label
Waste Streams

Dispose of Waste in Accordance
with Institutional Protocols

Decontaminate Glassware
and Work Surfaces

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (S)-1-Boc-2-(aminomethyl)pyrrolidine.
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First-Aid and Emergency Procedures
Immediate action is required in the event of exposure.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration and seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.[6]

Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so. Absorb

the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed

container for disposal. Do not let the product enter drains.

Toxicological and Ecological Information
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Detailed toxicological and ecological data for (S)-1-Boc-2-(aminomethyl)pyrrolidine are not

readily available in the consulted safety data sheets.[6] The primary known toxicological effect

is its harm if swallowed and its corrosive properties to skin and eyes.[6] The water hazard class

is noted as WGK 3 (severe hazard to water) by at least one supplier, indicating that it should

not be allowed to enter the water system.

First-Aid Response Flowchart
The following diagram illustrates the decision-making process for first-aid response following an

exposure incident.

First-Aid Response Flowchart

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Remove Contaminated Clothing
Rinse with Water for 15 min

Rinse Eyes with Water for 15 min
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A flowchart detailing the appropriate first-aid response for various exposure routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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